Cas no 1038300-47-8 (1-2-(2-Chloro-6-fluorophenyl)cyclopropylethan-1-one)

1-2-(2-Chloro-6-fluorophenyl)cyclopropylethan-1-one is a fluorinated cyclopropyl ketone derivative with a chloro-substituted aromatic ring, offering unique structural features for synthetic applications. Its rigid cyclopropane ring and halogenated phenyl group enhance reactivity and selectivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound's distinct electronic properties, influenced by the chloro and fluoro substituents, facilitate controlled functionalization in cross-coupling reactions or nucleophilic additions. Its stability under standard conditions ensures reliable handling in laboratory settings. This compound is particularly useful in the development of bioactive molecules, where its scaffold can serve as a precursor for tailored modifications. High purity grades are available to meet rigorous research and industrial requirements.

1-2-(2-Chloro-6-fluorophenyl)cyclopropylethan-1-one structure

1038300-47-8 structure

Product Name:1-2-(2-Chloro-6-fluorophenyl)cyclopropylethan-1-one

CAS No:1038300-47-8

MF:C₁₁H₁₀ClFO

MW:212.647905826569

CID:5069156

Update Time:2025-06-07

1-2-(2-Chloro-6-fluorophenyl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-[2-(2-chloro-6-fluorophenyl)cyclopropyl]ethan-1-one
- 1-[2-(2-CHLORO-6-FLUOROPHENYL)CYCLOPROPYL]ETHANONE
- SBB084015
- 1-acetyl-2-(6-chloro-2-fluorophenyl)cyclopropane
- 1-2-(2-Chloro-6-fluorophenyl)cyclopropylethan-1-one
- Inchi： 1S/C11H10ClFO/c1-6(14)7-5-8(7)11-9(12)3-2-4-10(11)13/h2-4,7-8H,5H2,1H3
- InChI Key： SHJJUGZHYIBTFP-UHFFFAOYSA-N
- SMILES： ClC1C=CC=C(C=1C1CC1C(C)=O)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 243
XLogP3: 2.5
Topological Polar Surface Area: 17.1

1-2-(2-Chloro-6-fluorophenyl)cyclopropylethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C372045-25mg	1-[2-(2-Chloro-6-fluorophenyl)cyclopropyl]ethan-1-one	1038300-47-8		25mg	$ 70.00	2022-04-01
TRC	C372045-50mg	1-[2-(2-Chloro-6-fluorophenyl)cyclopropyl]ethan-1-one	1038300-47-8		50mg	$ 95.00	2022-04-01
TRC	C372045-250mg	1-[2-(2-Chloro-6-fluorophenyl)cyclopropyl]ethan-1-one	1038300-47-8		250mg	$ 340.00	2022-04-01
Chemenu	CM468463-250mg	1-[2-(2-chloro-6-fluorophenyl)cyclopropyl]ethan-1-one	1038300-47-8	95%+	250mg	$246	2023-02-19
Chemenu	CM468463-500mg	1-[2-(2-chloro-6-fluorophenyl)cyclopropyl]ethan-1-one	1038300-47-8	95%+	500mg	$444	2023-02-19
Chemenu	CM468463-1g	1-[2-(2-chloro-6-fluorophenyl)cyclopropyl]ethan-1-one	1038300-47-8	95%+	1g	$592	2023-02-19
Enamine	EN300-50076-0.05g	1-[2-(2-chloro-6-fluorophenyl)cyclopropyl]ethan-1-one	1038300-47-8	95.0%	0.05g	$88.0	2025-02-20
Enamine	EN300-50076-0.1g	1-[2-(2-chloro-6-fluorophenyl)cyclopropyl]ethan-1-one	1038300-47-8	95.0%	0.1g	$132.0	2025-02-20
Enamine	EN300-50076-0.25g	1-[2-(2-chloro-6-fluorophenyl)cyclopropyl]ethan-1-one	1038300-47-8	95.0%	0.25g	$188.0	2025-02-20
Enamine	EN300-50076-0.5g	1-[2-(2-chloro-6-fluorophenyl)cyclopropyl]ethan-1-one	1038300-47-8	95.0%	0.5g	$353.0	2025-02-20